Cas no 919354-64-6 (Ethyl 5-chloro-6-hydroxy-2-methylnicotinate)
919354-64-6 structure
Product Name:Ethyl 5-chloro-6-hydroxy-2-methylnicotinate
CAS No:919354-64-6
MF:C9H10ClNO3
MW:215.633601665497
CID:763764
Update Time:2023-08-03
Ethyl 5-chloro-6-hydroxy-2-methylnicotinate Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarboxylic acid, 5-chloro-1,6-dihydro-2-methyl-6-oxo-, ethylester
- BTWREONMTPZEJZ-UHFFFAOYSA-N
- ethyl 5-chloro-6-hydroxy-2-methylnicotinate
- ethyl 5-chloro-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate
- Ethyl 5-chloro-6-hydroxy-2-methylnicotinate
-
- Inchi: 1S/C9H10ClNO3/c1-3-14-9(13)6-4-7(10)8(12)11-5(6)2/h4H,3H2,1-2H3,(H,11,12)
- InChI Key: BTWREONMTPZEJZ-UHFFFAOYSA-N
- SMILES: ClC1C(NC(C)=C(C(=O)OCC)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 344
- Topological Polar Surface Area: 55.4
Ethyl 5-chloro-6-hydroxy-2-methylnicotinate Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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